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Compound of Interest

Compound Name:
4-Nitrophenyl a-L-

arabinofuranoside

Cat. No.: B045265 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility of 4-Nitrophenyl α-L-

arabinofuranoside (pNPA) in methanol, along with relevant physicochemical properties and

experimental protocols. This information is critical for the effective use of this chromogenic

substrate in various research and development applications, particularly in enzymatic assays.

Physicochemical Properties
4-Nitrophenyl α-L-arabinofuranoside is a chemical compound widely used as a substrate for

the enzyme α-L-arabinofuranosidase.[1] Its molecular formula is C₁₁H₁₃NO₇ and it has a

molecular weight of 271.22 g/mol .[1][2] The compound typically appears as a white to light

yellow powder.

Solubility Data
The solubility of a compound is a critical parameter for designing experiments, especially for

preparing stock solutions for enzyme kinetic assays. The solubility of 4-Nitrophenyl α-L-

arabinofuranoside has been determined in various solvents.
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Solvent Solubility Appearance of Solution

Methanol 50 mg/mL Clear, light yellow

Ethanol 49.00-51.00 mg/mL -

Ethanol:Water (1:1) 19.60-20.40 mg/mL -

Acetone 4 mg/mL Clear, colorless

Data compiled from multiple sources.[1][3]

Experimental Protocols
Accurate solubility determination and solution preparation are fundamental for reproducible

experimental results. Below are standardized protocols relevant to the use of 4-Nitrophenyl α-

L-arabinofuranoside.

Protocol 1: Determination of Solubility via Isothermal
Equilibrium
This method is a standard approach to accurately determine the solubility of a compound in a

specific solvent.

Preparation: Add an excess amount of 4-Nitrophenyl α-L-arabinofuranoside powder to a

known volume of methanol in a sealed, airtight vial. The presence of undissolved solid is

essential to ensure a saturated solution.

Equilibration: Agitate the mixture at a constant, controlled temperature using a shaker or

magnetic stirrer for a sufficient period (typically 24-48 hours) to ensure that equilibrium

between the dissolved and undissolved solute is reached.

Phase Separation: After equilibration, cease agitation and allow the undissolved solid to

settle. To ensure complete separation of the solid from the liquid phase, centrifuge the vial at

high speed.

Sampling: Carefully extract a precise aliquot of the clear supernatant (the saturated solution)

without disturbing the solid pellet.
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Quantification: Dilute the collected aliquot with a suitable solvent. Determine the precise

concentration of 4-Nitrophenyl α-L-arabinofuranoside in the diluted sample using a validated

analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV

detection.[4]

Calculation: Calculate the original solubility in mg/mL by accounting for the dilution factor

used during the quantification step.[4]

Protocol 2: Preparation of a Methanolic Stock Solution
This protocol outlines the steps for preparing a standard stock solution for use in enzymatic

assays.

Weighing: Accurately weigh the desired mass of 4-Nitrophenyl α-L-arabinofuranoside powder

using an analytical balance.

Dissolution: Add the powder to a volumetric flask and add a portion of high-purity methanol.

Gently swirl the flask to dissolve the compound. Once dissolved, add methanol to the

calibration mark.

Storage: For stability and to prevent degradation, store the resulting stock solution at -20°C

in small aliquots to avoid repeated freeze-thaw cycles.[3][4]

Visualized Workflows and Pathways
Diagrams are provided below to illustrate key experimental processes involving 4-Nitrophenyl

α-L-arabinofuranoside.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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